Cas no 892978-17-5 (N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide structure

892978-17-5 structure

Product Name:N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

CAS No:892978-17-5

MF:C₁₅H₁₅N₃O₄S₂

MW:365.427300691605

CID:6020960

PubChem ID:7203102

Update Time:2025-08-05

N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- Benzo[b]thiophene-3-carboxamide, 4,5,6,7-tetrahydro-N-methyl-2-[[(5-nitro-2-thienyl)carbonyl]amino]-
- N-methyl-2-[(5-nitrothiophene-2-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- AKOS024612433
- N-methyl-2-(5-nitrothiophene-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
- 892978-17-5
- F1828-0035
- Inchi： 1S/C15H15N3O4S2/c1-16-14(20)12-8-4-2-3-5-9(8)24-15(12)17-13(19)10-6-7-11(23-10)18(21)22/h6-7H,2-5H2,1H3,(H,16,20)(H,17,19)
- InChI Key： RKSFQICMTXOTJY-UHFFFAOYSA-N
- SMILES： C12CCCCC=1C(C(NC)=O)=C(NC(C1SC([N+]([O-])=O)=CC=1)=O)S2

Computed Properties

Exact Mass: 365.05039832g/mol
Monoisotopic Mass: 365.05039832g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 527
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 161Å²

Experimental Properties

Density: 1.483±0.06 g/cm3(Predicted)
Boiling Point: 468.6±45.0 °C(Predicted)
pka: 11.05±0.20(Predicted)

N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1828-0035-2μmol	N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	892978-17-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1828-0035-5μmol	N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	892978-17-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1828-0035-10μmol	N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	892978-17-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1828-0035-20μmol	N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	892978-17-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1828-0035-1mg	N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	892978-17-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1828-0035-2mg	N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	892978-17-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1828-0035-3mg	N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	892978-17-5	90%+	3mg	$63.0	2023-05-17
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Life Chemicals	F1828-0035-10mg	N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	892978-17-5	90%+	10mg	$79.0	2023-05-17